Cas no 2034490-44-1 (4-{3-oxo-3-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylpropyl}benzonitrile)
4-{3-oxo-3-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylpropyl}benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-{3-oxo-3-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylpropyl}benzonitrile
- 2034490-44-1
- 4-[3-oxo-3-[3-(triazol-2-yl)pyrrolidin-1-yl]propyl]benzonitrile
- F6515-3381
- 4-{3-oxo-3-[3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl]propyl}benzonitrile
- AKOS026702140
- 4-(3-(3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl)-3-oxopropyl)benzonitrile
-
- Inchi: 1S/C16H17N5O/c17-11-14-3-1-13(2-4-14)5-6-16(22)20-10-7-15(12-20)21-18-8-9-19-21/h1-4,8-9,15H,5-7,10,12H2
- InChI Key: XFQUYZDSHOPRJO-UHFFFAOYSA-N
- SMILES: O=C(CCC1C=CC(C#N)=CC=1)N1CCC(C1)N1N=CC=N1
Computed Properties
- Exact Mass: 295.14331018g/mol
- Monoisotopic Mass: 295.14331018g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 74.8Ų
4-{3-oxo-3-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylpropyl}benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6515-3381-2μmol |
4-{3-oxo-3-[3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl]propyl}benzonitrile |
2034490-44-1 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6515-3381-5μmol |
4-{3-oxo-3-[3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl]propyl}benzonitrile |
2034490-44-1 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6515-3381-10μmol |
4-{3-oxo-3-[3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl]propyl}benzonitrile |
2034490-44-1 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6515-3381-20μmol |
4-{3-oxo-3-[3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl]propyl}benzonitrile |
2034490-44-1 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6515-3381-1mg |
4-{3-oxo-3-[3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl]propyl}benzonitrile |
2034490-44-1 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6515-3381-2mg |
4-{3-oxo-3-[3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl]propyl}benzonitrile |
2034490-44-1 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6515-3381-3mg |
4-{3-oxo-3-[3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl]propyl}benzonitrile |
2034490-44-1 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6515-3381-4mg |
4-{3-oxo-3-[3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl]propyl}benzonitrile |
2034490-44-1 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6515-3381-5mg |
4-{3-oxo-3-[3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl]propyl}benzonitrile |
2034490-44-1 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6515-3381-10mg |
4-{3-oxo-3-[3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl]propyl}benzonitrile |
2034490-44-1 | 10mg |
$118.5 | 2023-09-08 |
4-{3-oxo-3-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylpropyl}benzonitrile Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on 4-{3-oxo-3-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylpropyl}benzonitrile
4-{3-oxo-3-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylpropyl}benzonitrile: A Promising Compound in Medicinal Chemistry
4-{3-oxo-3-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylpropyl}benzonitrile (CAS No. 2034490-44-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as triazoles, which are widely studied for their diverse biological activities, including antifungal, antibacterial, and anticancer properties.
The structure of 4-{3-oxo-3-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylpropyl}benzonitrile is characterized by a benzonitrile moiety linked to a triazole-containing pyrrolidine ring. The presence of the nitrile group and the triazole moiety imparts this compound with several interesting chemical and biological properties. The nitrile group is known for its ability to form hydrogen bonds and participate in various chemical reactions, making it a valuable functional group in drug design. The triazole ring, on the other hand, is a versatile scaffold that can enhance the lipophilicity and metabolic stability of the molecule.
Recent studies have highlighted the potential of 4-{3-oxo-3-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylpropyl}benzonitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antifungal activity against several clinically relevant fungal strains, including Candida albicans and Aspergillus fumigatus. The researchers found that the compound's antifungal activity is attributed to its ability to disrupt fungal cell wall synthesis and inhibit key enzymes involved in fungal metabolism.
In addition to its antifungal properties, 4-{3-oxo-3-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylpropyl}benzonitrile has shown promise as an anticancer agent. A study conducted by a team of researchers at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase pathways. The compound was found to be particularly effective against breast cancer and colorectal cancer cell lines, with minimal toxicity to normal cells.
The pharmacokinetic properties of 4-{3-oxo-3-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylpropyl}benzonitrile have also been extensively studied. Preclinical data indicate that the compound has favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Furthermore, the compound exhibits low toxicity in animal models, suggesting a favorable safety profile for further clinical development.
The synthetic route for 4-{3-oxo-3-(2H-1,2,3-triazol-2-y)pyrrolidin-1-y)propyl}benzonitrile
The synthetic route for 4-{3-oxo-3-(2H-1 strong>,< strong > 2 , 3 - t r i az o l - 2 - y l ) p y r ro l i d i n - 1 - y l p r o p y l } b e n z o n i t r i l e strong > involves several key steps. Initially, the benzonitrile moiety is synthesized through a series of reactions involving aromatic substitution and functional group transformations. The triazole-containing pyrrolidine ring is then introduced via a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a highly efficient method for constructing triazole linkages. This approach not only ensures high yields but also allows for the introduction of various substituents at different positions on the pyrrolidine ring.
The potential applications of 4-{3-oxo strong > - 3 - ( 2 H - 1 , 2 , 3 - t r i az o l - 2 - y l ) p y r ro l i d i n - 1 - y l p r o p y l } b e n z o n i t r i l e strong > extend beyond its antifungal and anticancer properties. Researchers are exploring its use as a lead compound for developing new drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that this compound can modulate key signaling pathways involved in neurodegeneration, making it a promising candidate for further investigation.
In conclusion, 4-{3-oxo strong > - 3 - ( 2 H - 1 , 2 , 3 - t r i az o l - 2 - y l ) p y r ro l i d i n - 1 - y l p r o p y l } b e n z o n i t r i l e strong > (CAS No. 2034490–44–1) represents a significant advancement in medicinal chemistry due to its unique structural features and diverse biological activities. Its potential as an antifungal agent, anticancer drug, and neuroprotective agent underscores the importance of continued research into this promising compound. As more studies are conducted and new applications are discovered, it is likely that this molecule will play an increasingly important role in the development of novel therapeutic agents.
2034490-44-1 (4-{3-oxo-3-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylpropyl}benzonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)